![molecular formula C9H14N2O B1485386 trans-2-(2-ethyl-1H-imidazol-1-yl)cyclobutan-1-ol CAS No. 2165817-14-9](/img/structure/B1485386.png)
trans-2-(2-ethyl-1H-imidazol-1-yl)cyclobutan-1-ol
Overview
Description
Trans-2-(2-ethyl-1H-imidazol-1-yl)cyclobutan-1-ol (TECB) is a cyclic organic compound that has been widely studied by scientists due to its unique properties and potential applications in chemical synthesis and pharmaceutical research. TECB is an important intermediate in the synthesis of several pharmaceutical drugs and has been used for the synthesis of several other organic compounds.
Scientific Research Applications
Polymer Synthesis
- Polymerization Potential : Trans-1-(3-vinyl-9-carbazolyl)-2-(9-carbazolyl)cyclobutane, a compound related to trans-2-(2-ethyl-1H-imidazol-1-yl)cyclobutan-1-ol, has been synthesized and used in homopolymerization and copolymerization processes. It exhibits high molecular weight polymer formation with good yields, although its polymerizability is lower than 9-ethyl-3-vinylcarbazole. This polymerization process is critical for creating specialized polymeric materials (Inoue & Tazuke, 1981).
Chemoenzymatic Synthesis
- Enantiopure Amines : The preparation of enantiopure 2-(1H-imidazol-1-yl)cycloalkanamines, which share structural similarities with this compound, has been achieved through chemoenzymatic methodologies. This involves enzymatic resolution of racemic cycloalkanol analogs and lipase-catalyzed resolutions, highlighting the compound's significance in producing optically active amines (Alatorre-Santamaría, Gotor‐Fernández, & Gotor, 2011).
Catalysis and Synthesis
- Catalyst for Transesterification : Imidazol-2-ylidenes, related to this compound, are efficient catalysts in transesterification involving various esters and alcohols. They can be used in acylation of alcohols with enol acetates, highlighting their utility in chemical synthesis and catalysis processes (Grasa, Gueveli, Singh, & Nolan, 2003).
Antibacterial Activities
- Antibacterial Compound Synthesis : Ethyl 2-(1H-benzo[D]imidazol-2-yl)acetate, structurally related to this compound, has been used to synthesize heterocyclic molecules like thiophene, pyrazole, and coumarin derivatives, some of which exhibit potent antitumor activities. This signifies the compound's potential in the development of new antibacterial and antitumor agents (Mohareb & Gamaan, 2018).
properties
IUPAC Name |
(1R,2R)-2-(2-ethylimidazol-1-yl)cyclobutan-1-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2O/c1-2-9-10-5-6-11(9)7-3-4-8(7)12/h5-8,12H,2-4H2,1H3/t7-,8-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HOMQHEOBHHFLPB-HTQZYQBOSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC=CN1C2CCC2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC1=NC=CN1[C@@H]2CC[C@H]2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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